Cas no 2229640-23-5 (3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol)

• Product Name: 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol
• CAS No: 2229640-23-5
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 6139229
• PubChem ID: 165708339
• Update Time: 2025-06-11

3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol
• EN300-1787348
• 2229640-23-5

• Inchi： 1S/C9H7F2NO3/c10-7-5-9(12(14)15)8(11)4-6(7)2-1-3-13/h1-2,4-5,13H,3H2/b2-1+
• InChI Key： UQDZVLKLDYWUNP-OWOJBTEDSA-N
• SMILES： FC1C=C(C(=CC=1/C=C/CO)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol

Introduction to 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol (CAS No. 2229640-23-5)

3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol (CAS No. 2229640-23-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its fluorinated and nitro-substituted aromatic ring, offers a promising scaffold for the development of new pharmaceuticals and materials.

The chemical structure of 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol consists of a propenol moiety attached to a substituted phenyl ring. The presence of fluorine atoms and a nitro group imparts specific electronic and steric effects that can influence the compound's reactivity and biological activity. These features make it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol in the development of new therapeutic agents. Studies have shown that compounds with similar structural motifs exhibit significant antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent inhibitory effects against several bacterial strains, including multidrug-resistant pathogens.

In the context of drug discovery, the nitro group in 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol can be reduced to an amino group, leading to the formation of new compounds with altered biological activities. This transformation is particularly useful in optimizing the pharmacological properties of lead compounds. Additionally, the fluorine atoms can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The synthesis of 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol typically involves multistep processes that include the preparation of the substituted phenyl ring and its subsequent coupling with an appropriate propenol precursor. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies not only facilitate the production of this compound but also enable the synthesis of a wide range of structurally related derivatives.

In addition to its pharmaceutical applications, 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol has potential uses in materials science. The presence of fluorine atoms can enhance the thermal stability and mechanical properties of polymers and other materials. Researchers have explored the incorporation of this compound into polymer matrices to develop new materials with improved performance characteristics.

The environmental impact of compounds like 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol is also an important consideration. Studies have shown that proper handling and disposal practices can minimize any potential ecological risks associated with these chemicals. Ongoing research aims to develop more sustainable synthesis methods and evaluate the long-term environmental effects of such compounds.

In conclusion, 3-(2,5-difluoro-4-nitrophenyl)prop-2-en-1-ol (CAS No. 2229640-23-5) represents a promising compound with diverse applications in chemistry and biology. Its unique structural features make it a valuable scaffold for drug discovery and materials science. Continued research into this compound is expected to yield significant advancements in both fields.